Cas no 37095-27-5 ( )

  structure
  structure
Product Name: 
CAS No:37095-27-5
MF:C25H22Au2Cl2P2
MW:849.228811740875
MDL:MFCD08705280
CID:872734
PubChem ID:24884721
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Bis(chlorogold) bis(diphenylphosphino)methane
    • Bis(chlorogold(I)) bis(diphenylphosphino)methane
    • (1,1-bis(diphenylphosphino)methane)(AuCl)2
    • (1,1-bis-(diphenylphosphino)methane)(AuCl)2
    • AB1007456
    • AG-L-65053
    • AGN-PC-00EEJP
    • bis(diphenylphosphino)methane digold(I) dichloride
    • CTK8F8171
    • dppm(AuCl)2
    • Methylenebis[diphenyl]phosphine gold complex
    • SC10708
    • (mu-Bis(diphenylphosphino)methane)bis(chlorogold)
    • Bis(chlorogold(I))bis(diphenylphosphino)methane
    • bis(diphenylphosphino)methane; bis(gold(I) chloride)
    • DTXSID50470779
    • mu-Bis(diphenylphosphino)Methane]dichlorodigold(I)
    • 37095-27-5
    • G78862
    • [MU-BIS(DIPHENYLPHOSPHINO)METHANE]DICHLORODIGOLD(I)
    • Bis(chlorogold(I)) bis(diphenylphosphino)methane, 97%
    • [mu-Bis(diphenylphosphino)methane]dichlorodigold(I), 99%
    • [mu-Bis(diphenylphosphino)methane]dichlorodigold(III)
    • chlorogold;diphenylphosphanylmethyl(diphenyl)phosphane
    • AKOS015951028
    •  
    • MDL: MFCD08705280
    • Inchi: 1S/C25H22P2.2Au.2ClH/c1-5-13-22(14-6-1)26(23-15-7-2-8-16-23)21-27(24-17-9-3-10-18-24)25-19-11-4-12-20-25;;;;/h1-20H,21H2;;;2*1H/q;2*+1;;/p-2
    • InChI Key: JNPUWTQJFLJEJC-UHFFFAOYSA-L
    • SMILES: [Au]Cl.[Au]Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)CP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 847.99052g/mol
  • Monoisotopic Mass: 847.99052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 327
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 271-272 ºC
  • PSA: 27.18000
  • LogP: -0.78730
  • Solubility: Not available

  Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

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